5-(1-Chloro-2-methylpropan-2-yl)-N-methyl-1,3,4-thiadiazol-2-amine

• CAS No.: 55391-19-0
• Molecular Formula: C7H12ClN3S
• Molecular Weight: 205.71 g/mol
• IUPAC Name: 5-(1-chloro-2-methylpropan-2-yl)-N-methyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C7H12ClN3S/c1-7(2,4-8)5-10-11-6(9-3)12-5/h4H2,1-3H3,(H,9,11)
• InChI Key: JGBLEJRTQMHAIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C1=NN=C(S1)NC

Description

5-(1-Chloro-2-methylpropan-2-yl)-N-methyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C7H12ClN3S and its molecular weight is 205.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An 87.2 g. portion of 4-methylthiosemicarbazide and 113.2 g. of 3-chloro-2,2-dimethylpropionic acid were suspended in 300 ml. of dioxane. The mixture was heated to 90° C. and 139.5 g. of phosphorus oxychloride was added dropwise while holding the temperature constant. After the addition was complete, the reaction mixture was stirred at 90° C. for three hours. The mixture was then allowed to cool and stand overnight at room temperature.

Synthesis routes and methods II

Procedure details

To a well stirred suspension of 125 g of 4-methylthiosemicarbazide and 165 g of β-chloropivalic acid in 500 ml of dioxane was added 186 g of phosphorus oxychloride at a rate which maintained the temperature below 60°. The reaction mixture was then heated at reflux until HCl evolution ceased (about 4 hrs). After cooling, the supernatant liquid was decanted from the plastic mass and 500 ml of water was added. With cooling, sodium hydroxide pellets were added until a pH of 10 was maintained. The resulting precipitate was collected, washed with water and air dried giving 216 g m.p. 91°-93°, (87%). Recrystallization from methylene chloride-ether gave the analytical sample, m.p. 93°-95°.